3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-[(thiophen-2-yl)methyl]urea

• IUPAC Name: 1-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C12H13N3OS2/c16-11(13-7-8-3-2-6-17-8)15-12-14-9-4-1-5-10(9)18-12/h2-3,6H,1,4-5,7H2,(H2,13,14,15,16)
• InChI Key: YKGXDUMALOAEFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=N2)NC(=O)NCC3=CC=CS3
• Molecular Formula: C12H13N3OS2
• Molecular Weight: 279.4 g/mol

Description

3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-[(thiophen-2-yl)methyl]urea (CTMU) is a heterocyclic compound that has been studied for its potential applications in various scientific fields. It is a synthetic molecule containing both thiazole and thiophene rings. CTMU has been found to possess a wide range of properties, including antioxidant activity, anti-inflammatory effects, and cytotoxic activity. This compound has been studied for its potential use in drug development, as well as for its possible applications in biotechnology, nanotechnology, and other areas of scientific research.

Mechanism of Action

3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-[(thiophen-2-yl)methyl]urea is believed to exert its effects through several mechanisms. It has been shown to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. Additionally, this compound has been found to inhibit the activity of several enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Finally, this compound has been found to inhibit the activity of several enzymes involved in DNA replication, which could be useful in the development of new drugs.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. It has been shown to possess antioxidant activity, which could be useful in the development of new drugs. Additionally, it has been found to inhibit the activity of several enzymes involved in inflammation, such as COX-2 and 5-LOX. This compound has also been found to inhibit the activity of several enzymes involved in DNA replication, which could be useful in the development of new drugs. Finally, this compound has been found to possess cytotoxic activity, which could be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

The major advantage of 3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-[(thiophen-2-yl)methyl]urea is its ability to be synthesized in the lab. This makes it a useful compound for laboratory experiments, as it can be easily obtained. Additionally, this compound has been found to possess a wide range of biochemical and physiological effects, which makes it a useful compound for studying various biological processes. However, this compound is a synthetic compound, and therefore its safety and toxicity have not been fully evaluated. Therefore, it should be used with caution and only in laboratory experiments.

Future Directions

3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-[(thiophen-2-yl)methyl]urea has been found to possess a wide range of properties, including antioxidant activity, anti-inflammatory effects, and cytotoxic activity. Therefore, it could be useful in the development of new drugs. Additionally, this compound could be used as a potential drug delivery system, as it can be used to transport drugs to specific sites in the body. Furthermore, this compound could be used in biotechnology and nanotechnology, as it has been found to possess a wide range of biochemical and physiological effects. Finally, this compound could be used in the study of various biological processes, such as inflammation and DNA replication.

Synthesis Methods

3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-[(thiophen-2-yl)methyl]urea can be synthesized by reacting thiophene-2-carbaldehyde with thiourea in the presence of a base. This reaction yields the desired product in a high yield. The synthesis of this compound can also be carried out using other methods, such as the reaction of thiophene-2-carboxylic acid with thiourea in the presence of a base.

Scientific Research Applications

3-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-1-[(thiophen-2-yl)methyl]urea has been studied for its potential applications in various scientific fields. It has been found to possess antioxidant activity, which could be useful in the development of new drugs. It has also been investigated for its anti-inflammatory effects, which could be used to treat various inflammatory diseases. Additionally, this compound has been studied for its potential use in biotechnology and nanotechnology. For example, it has been used as a potential drug delivery system, as it can be used to transport drugs to specific sites in the body.